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Compound of Interest

Compound Name: 2-Chloro-6-methyithiophenol

Cat. No.: B098659

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for chemical
reactions involving 2-Chloro-6-methylthiophenol. It is intended to serve as a comprehensive
resource for researchers in organic synthesis and drug discovery, offering insights into the
reactivity of this compound and its potential for creating novel molecules with biological
significance.

Introduction

2-Chloro-6-methylthiophenol is a substituted aromatic thiol that holds potential as a versatile
building block in organic synthesis.[1][2] Its structure, featuring a reactive thiol group, a chlorine
atom, and a methyl group on the aromatic ring, allows for a variety of chemical transformations.
These modifications can lead to the generation of diverse molecular scaffolds, such as
thioxanthen-9-ones and phenothiazines, which are classes of compounds known for their wide
range of biological activities.[3][4] The strategic placement of the chloro and methylthio groups
can influence the regioselectivity of reactions and the biological properties of the resulting
derivatives.

Physicochemical Properties and Safety Information

2-Chloro-6-methylthiophenol, with the molecular formula C7H-CIS, is also known as 2-chloro-
6-methylbenzenethiol.[1] It is essential to handle this compound with appropriate safety
precautions, as it is classified as harmful if swallowed and causes serious eye damage.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b098659?utm_src=pdf-interest
https://www.benchchem.com/product/b098659?utm_src=pdf-body
https://www.benchchem.com/product/b098659?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylthiophenol
https://fluorochem.co.uk/product/F636235/
https://ijrap.net/admin/php/uploads/561_pdf.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2040121/
https://www.benchchem.com/product/b098659?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylthiophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylthiophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Table 1: Physicochemical Properties of 2-Chloro-6-methylthiophenol[1]

Property Value

Molecular Weight 158.65 g/mol

Molecular Formula C/H-CIS

IUPAC Name 2-chloro-6-methylbenzenethiol

CAS Number 18858-05-4

SMILES CC1=C(C(=CC=C1)CI)S

InChlKey WNRLIMYSWRBJIG-UHFFFAOYSA-N

Safety and Handling:
e Hazard Statements: H302 (Harmful if swallowed), H318 (Causes serious eye damage).[1]

e Precautionary Statements: P264, P270, P280, P301+P317, P305+P354+P338, P317, P330,
P501.[1]

¢ Always handle this chemical in a well-ventilated fume hood, wearing appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat.

Application in the Synthesis of Thioxanthen-9-ones

One of the key applications of 2-Chloro-6-methylthiophenol is in the synthesis of substituted
thioxanthen-9-ones. This class of compounds is of significant interest in medicinal chemistry
due to its diverse biological activities, including potential antitumor and anti-allergic properties.
[4] The synthesis can be achieved through a cyclization reaction of a 2-arylthiobenzoic acid
derivative, which can be prepared from 2-Chloro-6-methylthiophenol.

Experimental Workflow: Synthesis of a Substituted
Thioxanthen-9-one
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Step 1: Ullmann Condensation

2-Chloro-6-methylthiophenol | 2-lodobenzoic Acid Copper(l) lodide (Cul) Potassium Carbonate (K2CO3) | | DMF (Solvent)

Catalyst Base Solvent
Y

=' ! Reaction at 120-140°C !:'

Y

| 2-((2-Chloro-6-methylphenyl)thio)benzoic Acid |

Step 2: Intramolecular Friedel-Crafts Acylation (Cyclization)

Polyphosphoric Acid (PPA) or Conc. H2SO4

| 2-((2-Chloro-6-methylphenyl)thio)benzoic Acid

Reagent

Y Y

Heating (e.g., 100°C)

\

| 1-Chloro-5-methyl-9H-thioxanthen-9-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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